Cas no 65274-87-5 (N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide)

N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide structure
65274-87-5 structure
Product Name:N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide
CAS No:65274-87-5
MF:C19H30FN5O
MW:363.472807407379
CID:1688208
PubChem ID:3049853
Update Time:2025-04-21

N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide
    • N-ethyl-4-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]piperazine-1-carboxamide
    • 65274-87-5
    • 1-Piperazinecarboxamide, N-ethyl-4-(2-(4-(4-fluorophenyl)-1-piperazinyl)ethyl)-
    • ((p-Fluorophenyl)-4 piperazinyl-1)-1 ((ethylcarbamoyl)-4 piperazinyl-1)-2 ethane
    • N-Ethyl-4-(2-(4-(4-fluorophenyl)-1-piperazinyl)ethyl)-1-piperazinecarboxamide
    • DTXSID50215607
    • ((p-Fluorophenyl)-4 piperazinyl-1)-1 ((ethylcarbamoyl)-4 piperazinyl-1)-2 ethane [French]
    • Inchi: 1S/C19H30FN5O/c1-2-21-19(26)25-15-11-23(12-16-25)8-7-22-9-13-24(14-10-22)18-5-3-17(20)4-6-18/h3-6H,2,7-16H2,1H3,(H,21,26)
    • InChI Key: JTWNSJAEFAFONX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1CCN(CC1)CCN1CCN(C(NCC)=O)CC1

Computed Properties

  • Exact Mass: 363.2437
  • Monoisotopic Mass: 363.243439
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.151
  • Boiling Point: 548°C at 760 mmHg
  • Flash Point: 285.3°C
  • Refractive Index: 1.548
  • PSA: 42.06
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